Cas no 2229246-96-0 (3-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229246-96-0
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6139145
• PubChem ID: 165695003
• Update Time: 2025-06-11

3-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229246-96-0
• EN300-1729908

• Inchi： 1S/C10H13NO4/c1-10(2)7(8(10)9(12)13)5-4-6(14-3)11-15-5/h4,7-8H,1-3H3,(H,12,13)
• InChI Key： ZRQBELDMZFOORJ-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

3-(3-Methoxy-1,2-Oxazol-5-yl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

3-(3-Methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229246-96-0) is a unique and structurally intricate compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its methoxy-substituted oxazole ring and dimethylcyclopropane core, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The methoxy group on the oxazole ring plays a crucial role in modulating the compound's physicochemical properties and biological activity. The presence of this functional group can enhance the compound's solubility and stability, which are essential for drug development. Additionally, the dimethylcyclopropane moiety contributes to the compound's overall rigidity and conformational stability, which can influence its binding affinity to specific biological targets.

Recent studies have explored the potential of 3-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. Research has shown that this compound can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, leading to reduced inflammation and pain. This makes it a potential candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 3-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has shown promising results in inhibiting the growth of breast cancer cells and colorectal cancer cells in vitro.

The pharmacokinetic profile of 3-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has been another area of focus in recent research. Initial studies suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical development.

In terms of synthetic methods, several efficient routes have been developed to synthesize 3-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. One common approach involves the reaction of a dimethylcyclopropanecarboxylic acid derivative with a methoxy-substituted oxazole precursor. These synthetic strategies not only ensure high yields but also allow for easy modification of the molecule to explore structure-activity relationships (SAR) and optimize its therapeutic potential.

The structural complexity of 3-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid also makes it an interesting subject for computational studies. Molecular dynamics simulations have provided insights into its conformational behavior and interactions with biological targets. These simulations have helped researchers understand how subtle changes in the molecule's structure can affect its binding affinity and selectivity.

In conclusion, 3-(3-methoxy-1,2-oxazol-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229246-96-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.